Cas no 21127-63-9 (1-Methylheptylbromomagnesium)

1-Methylheptylbromomagnesium is a Grignard reagent with the molecular formula C8H17BrMg. This organomagnesium compound is commonly used in organic synthesis for nucleophilic addition reactions, enabling the formation of carbon-carbon bonds. Its branched alkyl chain enhances steric control in reactions, making it valuable for selective transformations. The reagent is typically supplied as a solution in diethyl ether or THF, ensuring stability and ease of handling. Key applications include the synthesis of tertiary alcohols, ketones, and other complex organic intermediates. Proper storage under inert conditions is essential to maintain reactivity. Its consistent performance and versatility make it a reliable choice for advanced synthetic chemistry applications.

1-Methylheptylbromomagnesium structure

Product Name:1-Methylheptylbromomagnesium

CAS No:21127-63-9

MF:C₈H₁₇BrMg

MW:217.429582357407

MDL:MFCD11553324

CID:2656851

PubChem ID:13169979

Update Time:2025-05-23

1-Methylheptylbromomagnesium Chemical and Physical Properties

Names and Identifiers

- 21127-63-9
- 1-Methylheptylbromomagnesium
- SCHEMBL4779557
- MFCD11553324
- 2-octylmagnesium bromide
- 2-Octylmagnesium bromide, 0.25 M in 2-MeTHF
- MDL： MFCD11553324
- Inchi： 1S/C8H17.BrH.Mg/c1-3-5-7-8-6-4-2;;/h3H,4-8H2,1-2H3;1H;/q-1;;+2/p-1
- InChI Key： IEMJQUUXJLTVGL-UHFFFAOYSA-M
- SMILES： [Br-].[Mg+2].C(C[CH-]C)CCCC

Computed Properties

Exact Mass: 216.03640Da
Monoisotopic Mass: 216.03640Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 40.2
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

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